ACID YELLOW 16
Description
ACID YELLOW 16 is a dye belonging to the single azo class . It is characterized by a red light yellow color . It is soluble in water, but not in alcohol . When mixed with strong sulfuric acid, it turns blu-ray in red, and the product turns red after dilution . Its water solution turns purple when mixed with hydrochloric acid, and discolors when sodium hydroxide is added . It is used as an indicator with a pH range of 7.4 to 8.6 .
Synthesis Analysis
The synthesis of this compound involves the diazotization of 2-Aminobenzenesulfonic acid, which is then coupled with Diphenylamine . The resulting product is then sulfonated .Physical And Chemical Properties Analysis
This compound is characterized by a red light yellow color . It is soluble in water but not in alcohol . When mixed with strong sulfuric acid, it turns blu-ray in red, and the product turns red after dilution . Its water solution turns purple when mixed with hydrochloric acid, and discolors when sodium hydroxide is added .Safety and Hazards
According to the safety data sheet, personal protective equipment and face protection should be worn when handling ACID YELLOW 16 . Adequate ventilation should be ensured, and contact with eyes, skin, or clothing should be avoided . Ingestion and inhalation should also be avoided . In case of accidental release, personal precautions and protective equipment should be used, and personnel should be evacuated to safe areas .
properties
CAS RN |
1324-96-5 |
|---|---|
Molecular Formula |
C28H24O10 |
Molecular Weight |
0 |
Origin of Product |
United States |
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